9-cis,13-cis-Retinoic Acid
9-cis,13-cis-Retinoic Acid
Isotretinoin is a vitamin A derivative used in the treatment of severe acne and some forms of skin, head and neck cancer. Isotretinoin, like many retinoids, can lead to increase in serum aminotransferase levels, but, unlike acitretin and etretinate, isotretinoin has not been clearly implicated in cases of clinically apparent acute liver injury with jaundice.
Cis-retinoic acid is a yellow-orange to orange crystalline powder; orange-brown chunky solid. (NTP, 1992)
9, 13-Di-cis-retinoic acid, also known as 9, 13-di-cis-ra or 9, 13-cis-vitamin-a-acid, belongs to the class of organic compounds known as retinoids. These are oxygenated derivatives of 3, 7-dimethyl-1-(2, 6, 6-trimethylcyclohex-1-enyl)nona-1, 3, 5, 7-tetraene and derivatives thereof. 9, 13-Di-cis-retinoic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 9, 13-di-cis-retinoic acid is primarily located in the membrane (predicted from logP) and cytoplasm.
Cis-retinoic acid is a yellow-orange to orange crystalline powder; orange-brown chunky solid. (NTP, 1992)
9, 13-Di-cis-retinoic acid, also known as 9, 13-di-cis-ra or 9, 13-cis-vitamin-a-acid, belongs to the class of organic compounds known as retinoids. These are oxygenated derivatives of 3, 7-dimethyl-1-(2, 6, 6-trimethylcyclohex-1-enyl)nona-1, 3, 5, 7-tetraene and derivatives thereof. 9, 13-Di-cis-retinoic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 9, 13-di-cis-retinoic acid is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
5352-74-9
VCID:
VC0127187
InChI:
InChI=1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6+,12-11+,15-8-,16-14-
SMILES:
CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C
Molecular Formula:
C20H28O2
Molecular Weight:
300.4 g/mol
9-cis,13-cis-Retinoic Acid
CAS No.: 5352-74-9
Reference Standards
VCID: VC0127187
Molecular Formula: C20H28O2
Molecular Weight: 300.4 g/mol
| CAS No. | 5352-74-9 |
|---|---|
| Product Name | 9-cis,13-cis-Retinoic Acid |
| Molecular Formula | C20H28O2 |
| Molecular Weight | 300.4 g/mol |
| IUPAC Name | (2Z,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid |
| Standard InChI | InChI=1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6+,12-11+,15-8-,16-14- |
| Standard InChIKey | SHGAZHPCJJPHSC-CDMOMSTLSA-N |
| Isomeric SMILES | CC1=C(C(CCC1)(C)C)/C=C/C(=C\C=C\C(=C/C(=O)O)\C)/C |
| SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C |
| Canonical SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C |
| Colorform | Yellow crystals or reddish-orange plates from isopropyl alcohol Yellowish to orange crystalline powde |
| Melting Point | 372 to 374 °F (NTP, 1992) 174-175 °C 181°C |
| Physical Description | Cis-retinoic acid is a yellow-orange to orange crystalline powder; orange-brown chunky solid. (NTP, 1992) Solid |
| Description | Isotretinoin is a vitamin A derivative used in the treatment of severe acne and some forms of skin, head and neck cancer. Isotretinoin, like many retinoids, can lead to increase in serum aminotransferase levels, but, unlike acitretin and etretinate, isotretinoin has not been clearly implicated in cases of clinically apparent acute liver injury with jaundice. Cis-retinoic acid is a yellow-orange to orange crystalline powder; orange-brown chunky solid. (NTP, 1992) 9, 13-Di-cis-retinoic acid, also known as 9, 13-di-cis-ra or 9, 13-cis-vitamin-a-acid, belongs to the class of organic compounds known as retinoids. These are oxygenated derivatives of 3, 7-dimethyl-1-(2, 6, 6-trimethylcyclohex-1-enyl)nona-1, 3, 5, 7-tetraene and derivatives thereof. 9, 13-Di-cis-retinoic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 9, 13-di-cis-retinoic acid is primarily located in the membrane (predicted from logP) and cytoplasm. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | less than 1 mg/mL at 72° F (NTP, 1992) In water, 0.126 mg/L at 25 °C (est) Insoluble in water Sparingly soluble in alcohol |
| Synonyms | (9-cis,13-cis)-Retinoic Acid; 9,13-Di-cis-retinoic Acid; (2Z,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-enyl)nona-2,4,6,8-tetraenoic acid; Isotretinoin EP Impurity B |
| Vapor Pressure | 1.02X10-7 mm Hg at 25 °C (est) |
| PubChem Compound | 6419708 |
| Last Modified | Nov 11 2021 |
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